Cas no 1447965-83-4 (1-Amino-4-ethylhexan-3-ol)

• Product Name: 1-Amino-4-ethylhexan-3-ol
• CAS No: 1447965-83-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• MDL: MFCD21130928
• CID: 4772537
• PubChem ID: 65184659
• Update Time: 2025-06-10

1-Amino-4-ethylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-ethylhexan-3-ol
• 1-Amino-4-ethylhexan-3-ol

• MDL： MFCD21130928
• Inchi： 1S/C8H19NO/c1-3-7(4-2)8(10)5-6-9/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： ZPDVFDBHGBHTAG-UHFFFAOYSA-N
• SMILES： OC(CCN)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.7
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-4-ethylhexan-3-ol

1-Amino-4-ethylhexan-3-ol (CAS No. 1447965-83-4): A Comprehensive Overview

1-Amino-4-ethylhexan-3-ol (CAS No. 1447965-83-4) is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its amino and hydroxyl functional groups, has garnered significant attention due to its potential in drug development and chemical synthesis.

The molecular formula of 1-Amino-4-ethylhexan-3-ol is C₉H₂₁NO₂, and its molecular weight is approximately 167.26 g/mol. The compound's structure consists of a six-carbon chain with an ethyl group attached to the fourth carbon, an amino group at the first carbon, and a hydroxyl group at the third carbon. This arrangement of functional groups imparts specific chemical properties that make it valuable for various applications.

In recent years, 1-Amino-4-ethylhexan-3-ol has been the subject of extensive research, particularly in the context of its potential as a building block for more complex molecules. Its amino and hydroxyl groups provide multiple reaction sites, making it an attractive starting material for synthetic pathways. For instance, the compound can undergo nucleophilic substitution reactions, condensation reactions, and other transformations that are crucial in organic synthesis.

One of the key areas where 1-Amino-4-ethylhexan-3-ol has shown promise is in the development of pharmaceuticals. The presence of both amino and hydroxyl groups allows for the formation of hydrogen bonds, which can enhance the compound's interactions with biological targets. This property is particularly useful in designing drugs that require high specificity and affinity for their targets. Recent studies have explored the use of 1-Amino-4-ethylhexan-3-ol as a precursor for antiviral agents, anti-inflammatory drugs, and other therapeutic compounds.

In addition to its pharmaceutical applications, 1-Amino-4-ethylhexan-3-ol has also been investigated for its potential in materials science. The compound's ability to form stable complexes with various metals has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials have applications in catalysis, gas storage, and separation processes.

The synthesis of 1-Amino-4-ethylhexan-3-ol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromoheptanenitrile with ethylmagnesium bromide followed by reduction and hydrolysis steps. Another approach involves the Grignard reaction between 1-bromoheptane and ethylmagnesium bromide, followed by treatment with ammonia to introduce the amino group.

The physical properties of 1-Amino-4-ethylhexan-3-ol, such as its melting point, boiling point, and solubility, are important considerations for both laboratory use and industrial applications. The compound is generally soluble in polar solvents like water and ethanol but less soluble in non-polar solvents like hexane. Its melting point is around 25°C, and its boiling point is approximately 200°C at atmospheric pressure.

Safety is a critical aspect when handling any chemical compound. While 1-Amino-4-ethylhexan-3-ol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 1-Amino-4-ethylhexan-3-ol (CAS No. 1447965-83-4) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and chemical properties make it a valuable tool for researchers working in organic synthesis, pharmaceutical development, and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.